BENGHE Validation & Comparative

Check Availability & Pricing

Dichloromethane: A Safer, Effective Alternative
to Chloroform for Extractions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Chloroform benzene

Cat. No.: B8578373

For decades, chloroform has been a staple solvent in laboratories for extraction processes.
However, growing concerns over its significant health and environmental hazards have
prompted the scientific community to seek safer alternatives. Dichloromethane (DCM), also
known as methylene chloride, has emerged as a leading substitute, offering a comparable
solvent profile with a considerably improved safety profile. This guide provides an in-depth
comparison of dichloromethane and chloroform, supported by experimental data, to assist
researchers, scientists, and drug development professionals in making an informed transition to
a safer extraction solvent.

Performance Comparison: Dichloromethane vs.
Chloroform

The effectiveness of an extraction solvent is paramount. While chloroform has been a reliable
choice, studies have shown that dichloromethane is not only a viable replacement but can, in
some cases, offer superior performance.

Physicochemical Properties:

A solvent's physical and chemical properties dictate its suitability for specific applications. Both
dichloromethane and chloroform are non-polar solvents, making them effective for extracting a
wide range of organic compounds. However, there are key differences to consider.
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Property Dichloromethane (CH2Clz2) Chloroform (CHCIs3)
Molar Mass 84.93 g/mol 119.38 g/mol

Boiling Point 39.6 °C (103.3 °F)[1][2][3] 61.2 °C (142.2 °F)[1][2][3]
Density 1.33 g/cm3[4] 1.48 g/cm3

Solubility in Water 13 g/Lat 20 °C 8g/lLat20°C

Vapor Pressure 47 kPa at 20 °C 21.2 kPa at 20 °C

The lower boiling point of dichloromethane facilitates easier and quicker removal of the solvent
post-extraction, a significant advantage in many laboratory workflows.[1][2][3]

Extraction Efficiency:

Multiple studies have demonstrated that dichloromethane can effectively replace chloroform in
various extraction protocols without compromising, and sometimes even improving, yield and

purity.

 Lipid and Fatty Acid Extraction: A comparative study on the extraction of lipids and fatty acids
from different biological samples found that a dichloromethane/methanol mixture could
readily replace the commonly used chloroform/methanol method.[5][6] For instance, in the
analysis of European seabass dorsal muscle, the dichloromethane method extracted 31
main fatty acids more efficiently than the chloroform method.[5][6]

» Alkaloid Extraction: Research on tropane alkaloid extraction from Atropa baetica hairy roots
showed that dichloromethane could replace chloroform without any statistical differences in
the extraction efficiency of scopolamine, the most abundant metabolite.[7]

o DNA Extraction: Dichloromethane has been successfully substituted for chloroform in DNA
extraction procedures that typically use phenol/chloroform mixtures for protein removal.[8]
No negative effects on the quality or efficiency of DNA extraction were observed.[8]

Safety Profile: A Clear Advantage for
Dichloromethane
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The primary driver for replacing chloroform is its significant toxicity. Chloroform is a suspected
human carcinogen and is known to be toxic to the liver and kidneys.[1][9] It can also
decompose to form highly toxic phosgene gas, especially when exposed to heat or light.[1]

In contrast, while dichloromethane is not without its own hazards, it is considered significantly
less toxic than chloroform.[10]

Safety Aspect Dichloromethane Chloroform

Suspected human

Carcinogenicity Suspected carcinogen[10][11] ]
carcinogen[1]
o Less toxic than chloroform[1] More toxic, particularly to the
Toxicity )
[10] liver[1][9]
] Less impact on the ozone Greater environmental
Environmental Impact )
layer[1][2][3] impact[1][2][3]
) Does not readily form Can form toxic phosgene
Formation of Phosgene
phosgene[1] gas[1]

The health, safety, and environmental impact of chloroform is much higher than that of
dichloromethane, making DCM the safer choice for laboratory applications.[1][2][3]

Experimental Protocols

The transition from chloroform to dichloromethane in extraction protocols is often
straightforward, with DCM directly substituting chloroform in many procedures.

General Liquid-Liquid Extraction Protocol:

o Sample Preparation: The sample containing the analyte of interest is dissolved in an
appropriate aqueous solution.

» Solvent Addition: Dichloromethane is added to the aqueous solution in a separatory funnel.

o Extraction: The separatory funnel is stoppered and shaken vigorously to facilitate the transfer
of the analyte from the aqueous phase to the organic (dichloromethane) phase. The funnel is
vented periodically to release pressure.
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e Phase Separation: The mixture is allowed to stand, and the two immiscible layers separate.
Dichloromethane, being denser than water, will form the bottom layer.

» Collection: The lower dichloromethane layer containing the extracted analyte is carefully
drained and collected.

e Drying and Evaporation: The collected organic phase is dried over an anhydrous salt (e.g.,
sodium sulfate) and the dichloromethane is then removed by evaporation, often under
reduced pressure, to yield the purified analyte.

DNA Extraction with Phenol/Dichloromethane:

o Cell Lysis: Biological samples are treated with a lysis buffer to break open the cells and
release the DNA.

» Phenol/Dichloromethane Extraction: An equal volume of a phenol:dichloromethane mixture is
added to the cell lysate.

» Centrifugation: The mixture is vortexed and then centrifuged to separate the phases. The
agueous phase (top layer) contains the DNA, the interface contains precipitated proteins,
and the organic phase (bottom layer) contains lipids and other cellular debris.

o DNA Precipitation: The aqueous phase is carefully transferred to a new tube, and the DNA is
precipitated by adding cold ethanol or isopropanol.

e Washing and Resuspension: The precipitated DNA is washed with ethanol and then
resuspended in a suitable buffer.

Visualizing the Comparison and Workflow

To further clarify the comparison and the experimental process, the following diagrams are
provided.
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End: Purified Analyte

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b8578373?utm_src=pdf-body-img
https://www.benchchem.com/product/b8578373?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8578373?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

References

1. Sciencemadness Discussion Board - DCM vs. Chloroform for Extractions - Powered by
XMB 1.9.11 [sciencemadness.org]

. quora.com [quora.com]
. quora.com [quora.com]

. Dichloromethane | CH2CI2 | CID 6344 - PubChem [pubchem.ncbi.nim.nih.gov]

2
3
4
e 5. pubs.acs.org [pubs.acs.org]
6. researchgate.net [researchgate.net]
7. researchgate.net [researchgate.net]
8. cgspace.cgiar.org [cgspace.cgiar.org]
9. Reddit - The heart of the internet [reddit.com]
e 10. acs.org [acs.org]
e 11. Dichloromethane - Wikipedia [en.wikipedia.org]

 To cite this document: BenchChem. [Dichloromethane: A Safer, Effective Alternative to
Chloroform for Extractions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8578373#dichloromethane-as-a-safer-substitute-for-
chloroform-in-extractions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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